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Q1: Why does CC-90003 lose efficacy in prolonged in vitro assays, and what are the primary
degradation products? CC-90003 is designed to form a covalent bond with specific cysteine
residues in the ATP-binding pocket of ERK1/2[3][4]. To achieve this, the molecule utilizes a
reactive electrophile. In aqueous assay buffers (pH ~7.4) or complete cell culture media, this
warhead is exposed to water and nucleophiles (e.qg., thiols like glutathione, or primary amines
in serum proteins). Causality: Over time, the electrophile undergoes hydrolysis or forms off-
target thiol-adducts. This degradation reduces the effective concentration of intact CC-90003,
leading to a loss of target occupancy. Consequently, researchers often observe a rebound in
ERK-dependent signaling (e.g., RSK phosphorylation) during multi-day proliferation assays[5].

Q2: How can | analytically differentiate between intact CC-90003 and its degradation products?
UV detection (HPLC-UV) is often insufficient because the primary chromophore of the CC-
90003 scaffold remains unaltered upon warhead hydrolysis, resulting in co-eluting peaks or
indistinguishable absorbance spectra. Causality & Solution: The most robust approach is
targeted LC-MS/MS using Multiple Reaction Monitoring (MRM). The hydrolyzed degradant
typically exhibits a mass shift of +18 Da (addition of H20) and increased polarity, allowing for
distinct chromatographic separation on a reversed-phase C18 column and specific mass
detection.
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Fig 1. CC-90003 mechanism of covalent ERK1/2 inhibition and impact of solution degradation.

Section 2: Troubleshooting Guide

Issue 1: Inconsistent peak areas for CC-90003 standard curves in LC-MS/MS. Root Cause:
Repeated freeze-thaw cycles of DMSO stock solutions introduce atmospheric moisture, which
accelerates the hydrolysis of the covalent warhead. Solution: Aliquot the primary DMSO stock
(e.g., 25.0 mg/mL) into single-use, tightly sealed vials and store at -80°C[6]. Discard any aliquot
subjected to more than two freeze-thaw cycles.
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Issue 2: Unexplained loss of target engagement in cellular assays despite high dosing. Root
Cause: CC-90003 is highly potent, with biochemical IC50s in the 10-20 nM range[7]. However,
if formulated improperly, the drug precipitates or degrades before entering the cell. Solution:
Ensure proper formulation. For stable in vivo or complex in vitro delivery, utilize a validated
vehicle system: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline[6]. This micellar
suspension protects the electrophile from bulk aqueous degradation while maintaining
solubility.

Issue 3: Unexpected neurotoxicity observed in preclinical animal models. Root Cause: CC-
90003 has been associated with chemotherapy-induced peripheral neuropathy (CIPN), which
led to the discontinuation of its Phase 1a clinical trial (NCT02313012)[8][9]. This is likely due to
on-target ERK inhibition combined with off-target kinase effects. Solution: When conducting in
vivo studies, monitor for neurotoxic signs. Use human-induced pluripotent stem cell-derived
peripheral neurons (hiPSC-PNs) on multielectrode arrays (MEAS) as an in vitro predictive
model to differentiate between degradation-induced loss of efficacy and true compound
toxicity[9].

Section 3: Quantitative Data Summary

The following table summarizes the physicochemical properties and expected analytical
behaviors of intact CC-90003 versus its primary degradation products.
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Hydrolyzed Thiol-Adduct
Parameter Intact CC-90003 .
Degradant (Media)
) ~476.45 g/mol (+18 Varies (e.g., +
Molecular Weight 458.44 g/mol [6] .
Da) Glutathione)

. ERK1 (Cys183), : .
Target Kinases None (Inactive) None (Inactive)
ERK2 (Cys164)

' ' > 10 uM (Loss of > 10 uM (Loss of
Biochemical IC50 10 - 20 nM[7]
potency) potency)
) ~4.2 min ) ~2.8 min (Highly
LC Retention (C18) ] ~3.5 min (More polar)
(Hydrophobic) polar)
) +458 Da on intact o o
Covalent Mass Shift No covalent binding No covalent binding

protein

Section 4: Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your data, every protocol below includes an internal
validation step to confirm the integrity of the assay.

CC-90003 Solution Quench & Extract UHPLC Separation ESI-MSIMS Peak Integration &
(Aqueous/DMSO) (Acetonitrile + IS) (C18 Column) (MRM Mode) Degradant ID

Click to download full resolution via product page
Fig 2: LC-MS/MS workflow for isolating and detecting CC-90003 degradation products.

Protocol 1: LC-MS/MS Method for Detecting CC-90003 Degradation in Solution Causality:
Immediate quenching with ice-cold organic solvent precipitates matrix proteins and instantly
halts any ongoing aqueous hydrolysis, locking the degradation profile at the exact time of

sampling.

e Preparation: Thaw a single-use 25.0 mg/mL CC-90003 DMSO stock at room temperature[6].
Dilute to a 1 uM working concentration in the target buffer or media.

¢ |ncubation: Incubate the solution at 37°C.
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o Sampling & Quenching: At designated time points (e.g., 0, 1, 4, 8, 24 hours), extract 50 pL of
the solution. Immediately quench by adding 150 pL of ice-cold Acetonitrile (ACN).

o Self-Validation (Internal Standard): Ensure the quench ACN contains 10 ng/mL of a stable
internal standard (IS) (e.g., a structurally distinct kinase inhibitor). The IS corrects for
ionization suppression and extraction variability. The 0-hour timepoint must show >99%
intact CC-90003 to validate the stock’s initial purity.

o Extraction: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet
precipitated salts and proteins.

e Analysis: Transfer the supernatant to LC vials. Analyze via UHPLC-ESI-MS/MS in positive
ion MRM mode, monitoring the parent mass (m/z 459.4 [M+H]+) and the expected
hydrolyzed mass (m/z 477.4 [M+H]+).

Protocol 2: Intact Protein Mass Spectrometry (HM2) Occupancy Assay Causality: If CC-90003
has degraded in solution, it will fail to form a covalent bond with ERK1/2. This intact protein MS
assay directly measures the functional capability of the drug solution, serving as a definitive
biological validation of chemical stability.

e Reaction: Incubate recombinant ERK1 or ERK2 protein with an excess of the CC-90003
solution for 1 hour at room temperature[3].

e Quenching: Dilute the sample with 10 uL of 0.2% Trifluoroacetic acid (TFA). Why TFA? The
low pH denatures the kinase and halts any further covalent binding or enzymatic activity[3].

o Desalting: Desalt the mixture using micro-pipette tips containing C4 resin. Why C47? C4 resin
has shorter alkyl chains than C18, making it ideal for the recovery and elution of large, intact
proteins without irreversible binding[3].

e Spotting: Spot the desalted sample onto a MALDI target plate using sinapic acid as the
matrix.

o Detection: Analyze using an HM2-modified mass spectrometer (Settings: HV1 — 2.7 kV, HV2
— 20 kV, 20 ns bin size)[3].
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» Self-Validation: A successful reaction with intact CC-90003 will yield a mass shift of exactly
+458 Da on the protein peak. The absence of this shift confirms that the CC-90003 in the
solution has degraded and lost its electrophilic warhead.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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